Cas no 53783-89-4 (3-methylhexanenitrile)

3-methylhexanenitrile Properties

Names and Identifiers

• Hexanenitrile, 3-methyl-
• 3-METHYLHEXANENITRILE
• 1-cyano-2-methylpentane
• 3-Methyl-1-cyan-pentan
• 3-methyl-hexanenitrile
• 3-Methyl-hexannitril
• 3-methylhexanonitrile
• Hexanenitrile,3-methyl
• SCHEMBL1315582
• AKOS011549458
• l-3-Methylhexanenitrile
• DTXSID40337544
• JDVUMGUHKLDEQL-UHFFFAOYSA-N
• 3-Methylhexanenitrile #
• 53783-89-4
• EN300-1854409
• +Expand

• InChIKey： JDVUMGUHKLDEQL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13N/c1-3-4-7(2)5-6-8/h7H,3-5H2,1-2H3
• SMILES： CC(CCC)CC#N

Computed Properties

• Exact Mass: 111.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 111.104799419g/mol
• Heavy Atom Count: 8
• Complexity: 87.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• LogP: 2.33628
• PSA: 23.79000

3-methylhexanenitrile Security Information

3-methylhexanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%